Cas no 500544-63-8 (3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)-)
500544-63-8 structure
Product Name:3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)-
CAS No:500544-63-8
MF:C14H8ClF3N4
MW:324.688331604004
CID:1555411
Update Time:2024-08-24
3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)-
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- Inchi: 1S/C14H8ClF3N4/c15-13-19-4-3-12(22-13)21-10-5-8-1-2-9(14(16,17)18)6-11(8)20-7-10/h1-7H,(H,19,21,22)
- InChI Key: OOAOZKQHNSWPAE-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=C(C(F)(F)F)C=2)C=C(NC2C=CN=C(Cl)N=2)C=1
Computed Properties
- Exact Mass: 324.03914
Experimental Properties
- Density: 1.512±0.06 g/cm3(Predicted)
- Boiling Point: 503.7±45.0 °C(Predicted)
- PSA: 50.7
- pka: 1.58±0.26(Predicted)
3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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